Cas no 56910-94-2 (2,1-Benzisothiazol-5-ol)

• Product Name: 2,1-Benzisothiazol-5-ol
• CAS No: 56910-94-2
• MF: C₇H₅NOS
• MW: 151.185700178146
• CID: 347413
• PubChem ID: 21491441
• Update Time: 2025-04-19

2,1-Benzisothiazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 2,1-Benzisothiazol-5-ol
• 2,1-benzothiazol-5-ol
• DTXSID90614796
• SCHEMBL11876662
• 56910-94-2

• Inchi： 1S/C7H5NOS/c9-6-1-2-7-5(3-6)4-10-8-7/h1-4,9H
• InChI Key： PARLSRZBYYSBQX-UHFFFAOYSA-N
• SMILES： S1C=C2C=C(C=CC2=N1)O

Computed Properties

• Exact Mass: 151.00925
• Monoisotopic Mass: 151.00918496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• PSA: 33.12